4-ethyl-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 4-ethyl-3-[(4-nitrophenyl)methylsulfanyl]-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C17H16N4O2S/c1-2-20-16(14-6-4-3-5-7-14)18-19-17(20)24-12-13-8-10-15(11-9-13)21(22)23/h3-11H,2,12H2,1H3
• InChI Key: KOAMGAVCGIYGGJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

4-ethyl-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the family of triazoles. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Ion-Selective Electrodes

The triazole ring’s nitrogen atoms can complex with metal ions selectively. Researchers have incorporated similar structures into ion-selective electrodes for detecting specific ions (e.g., silver, copper, or zinc) in environmental samples or biological fluids.

These applications highlight the compound’s versatility and potential impact across different scientific domains. . If you’d like more details on any specific application, feel free to ask!

Mechanism of Action

Target of Action

The compound “4-ethyl-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole” belongs to the class of triazole derivatives. Triazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .

Mode of Action

The mode of action of triazole derivatives can vary depending on the specific compound and its targets. Some triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

Triazole derivatives can affect various biochemical pathways. For instance, some triazole-pyrimidine hybrids have been found to inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway . .

Result of Action

Some triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties .